Cas no 106940-85-6 (5-methyl-2-benzothiophene-1,3-dione)
106940-85-6 structure
Product Name:5-methyl-2-benzothiophene-1,3-dione
CAS No:106940-85-6
MF:C9H6O2S
MW:178.207741260529
CID:1182612
PubChem ID:13608903
Update Time:2025-04-20
5-methyl-2-benzothiophene-1,3-dione Chemical and Physical Properties
Names and Identifiers
-
- 5-methyl-2-benzothiophene-1,3-dione
- 106940-85-6
- DTXSID20544890
- SCHEMBL11002203
-
- Inchi： 1S/C9H6O2S/c1-5-2-3-6-7(4-5)9(11)12-8(6)10/h2-4H,1H3
- InChI Key： KPBJRIDPXOFOKB-UHFFFAOYSA-N
- SMILES： S1C(C2C=CC(C)=CC=2C1=O)=O
Computed Properties
- Exact Mass: 178.00885060g/mol
- Monoisotopic Mass: 178.00885060g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 59.4Ų
5-methyl-2-benzothiophene-1,3-dione Related Literature
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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